Advanced Synthetic Architectures for 1-Amino-5-phenylpentan-2-ol
Advanced Synthetic Architectures for 1-Amino-5-phenylpentan-2-ol
A Technical Whitepaper on Asymmetric Synthesis and Process Optimization
Executive Summary
1-Amino-5-phenylpentan-2-ol (CAS 1466907-68-5) represents a critical chiral building block in the synthesis of next-generation peptidomimetics and norepinephrine reuptake inhibitors.[1][2][3] Its structure—a
While classical routes rely on non-selective reduction of amino ketones or resolution of racemic mixtures, modern drug development demands high enantiomeric excess (
Retrosynthetic Analysis
The strategic disconnection of the target molecule reveals two primary high-fidelity pathways.[1][3][4] The choice between them depends on the availability of the starting aldehyde versus the alkene.[4]
Figure 1: Retrosynthetic map highlighting the Epoxide (Route A) and Nitroaldol (Route B) pathways.[1][2][3]
Methodology A: The Hydrolytic Kinetic Resolution (HKR) Route
Best for: High optical purity (
This route utilizes the Jacobsen HKR technology to resolve the racemic epoxide intermediate.[3][4][5] It is robust because it uses water as the resolving agent and a recyclable Cobalt-Salen catalyst.[1][3][4]
Synthesis of Precursor: 5-Phenyl-1-pentene
If not purchased, the alkene is synthesized via a Grignard coupling.[1][2][3][4]
-
Reagents: Phenethyl magnesium bromide, Allyl bromide, THF.[3][4]
-
Mechanism: Nucleophilic substitution (
) of allyl bromide by the Grignard reagent.[3][4]
Protocol: Jacobsen HKR & Aminolysis
Step 1: Epoxidation
Convert 5-phenyl-1-pentene to racemic 2-(3-phenylpropyl)oxirane using m-CPBA.[1][2][3][4]
Step 2: Hydrolytic Kinetic Resolution (HKR)
This step resolves the racemic epoxide into the highly enantioenriched (S)-epoxide and the (R)-diol.[1][3][4]
Reagents:
-
Acetic Acid (cocatalyst, 2 mol%)[1]
Procedure:
-
Catalyst Activation: Dissolve (R,R)-Co-Salen in THF. Add acetic acid and stir open to air for 30 mins (oxidizes Co(II) to active Co(III) species).[1][4]
-
Reaction: Add the racemic epoxide.[3][4] Cool to 0°C. Slowly add water over 1 hour.
-
Aging: Allow to warm to RT and stir for 18 hours.
-
Workup: The (R)-diol is water-soluble/polar.[1][3][4] The desired (S)-epoxide is extracted with hexanes/EtOAc.[1][3][4]
-
Validation: Check
via Chiral GC.[3][4][7] Expect .[3][4][6][8][9]
Step 3: Regioselective Aminolysis
Opening the terminal epoxide with ammonia favors attack at the less hindered terminal carbon (
Procedure:
-
Dissolve (S)-2-(3-phenylpropyl)oxirane in MeOH.
-
Add aqueous
(excess, 10 equiv) to prevent dimerization.[3][4] -
Heat to 60°C in a sealed pressure tube for 6 hours.
-
Purification: Evaporate solvent. The crude amino alcohol is often a waxy solid.[3][4] Recrystallize from Isopropanol/Hexane.[3][4]
Methodology B: The Asymmetric Henry (Nitroaldol) Route
Best for: Atom economy and direct C-C bond formation.[4]
This route avoids the 50% yield cap of kinetic resolution by building the chiral center directly from 4-phenylbutanal.[1][3][4]
Protocol: Copper-Catalyzed Henry Reaction[1][2][3]
Reagents:
-
Nitromethane (10 equiv, solvent/reactant)[1]
-
Catalyst:
(10 mol%) + Chiral Ligand (e.g., Camphor-derived amino pyridine ligand).[1][4]
Procedure:
-
Complexation: Stir
and the chiral ligand in EtOH for 1 hour to form the active Lewis acid complex. -
Addition: Add 4-phenylbutanal and nitromethane.
-
Reaction: Stir at 0°C for 24-48 hours. The copper complex activates the aldehyde carbonyl, while the basic character of the ligand deprotonates nitromethane.[4]
-
Workup: Quench with saturated
. Extract with DCM.[3][4]
Flow Hydrogenation (Reduction)
Batch reduction of nitro-alcohols can be exothermic and hazardous.[1][3][4] A continuous flow setup using Raney Nickel or Pd/C is safer and cleaner.[3][4]
Figure 2: Continuous flow hydrogenation setup for the safe reduction of the nitro-alcohol intermediate.
Comparative Technical Analysis
| Metric | Route A: HKR (Epoxide) | Route B: Henry (Nitroaldol) |
| Chiral Purity ( | >99% (Self-purifying via resolution) | 90-95% (Ligand dependent) |
| Theoretical Yield | Max 50% (unless DKR is used) | 100% |
| Scalability | High (Industrial standard) | Medium (Nitro compounds require safety controls) |
| Step Count | 3 (Alkene | 2 (Aldehyde |
| Key Risk | Handling volatile epoxides | Exotherm during nitro reduction |
Recommendation:
-
For Drug Discovery/Early Phase: Use Route A (HKR) .[3][4] The guarantee of
eliminates ambiguity in biological assays, and the starting materials are cheap enough that the 50% yield loss is acceptable.[4] -
For Process/Scale-up: Investigate Route B or a Dynamic Kinetic Resolution (DKR) version of Route A to improve atom economy.
References
-
Jacobsen HKR Mechanism: Jacobsen, E. N.[3][4][5][10][11] "Acc. Chem. Res. 2000, 33, 421–431."[3][4] Kinetics and Mechanism of the Hydrolytic Kinetic Resolution of Terminal Epoxides.Link[1][4][5]
-
Epoxide Synthesis: Preparation of 5-phenyl-1-pentene via Grignard.[1][3][4] PrepChem.[3][4] Link
-
Asymmetric Henry Reaction: Palomo, C., et al. "European Journal of Organic Chemistry, 2006." Copper-Catalyzed Asymmetric Henry Reaction.[1][2][3]
-
Target Molecule Data: 1-Amino-5-phenylpentan-2-ol (CAS 1466907-68-5).[1][2][3][4][12][13] PubChem Compound Summary.[3][4] Link[1][4]
-
Flow Hydrogenation: Kappe, C. O.[3][4] "Chem. Soc. Rev., 2013." Flow chemistry for the synthesis of API intermediates.
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- 12. 1466907-68-5 | 1-amino-5-phenylpentan-2-ol | 1-amino-5-phenylpentan-2-ol | CATO佳途标准品,中间体综合研发采购平台 [en.cato-chem.com]
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